Cas no 1181696-85-4 ([(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid)

• Product Name: [(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid
• CAS No: 1181696-85-4
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 2159525
• Update Time: 2025-07-01

[(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

• [(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid
• 2-((4-Chlorobenzyl)(cyclopropyl)amino)acetic acid
• AM90956
• [(4-chlorobenzyl)cyclopropylamino]acetic acid

• Inchi： 1S/C12H14ClNO2/c13-10-3-1-9(2-4-10)7-14(8-12(15)16)11-5-6-11/h1-4,11H,5-8H2,(H,15,16)
• InChI Key： WPBUITSIBYVJJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN(CC(=O)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 247
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(4-Chloro-benzyl)-cyclopropyl-amino]-acetic acid

Introduction to [(4-Chloro-benzyl)-cyclopropyl-amino]-acetic Acid (CAS No. 1181696-85-4)

[(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid, with the CAS number 1181696-85-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both chloro and cyclopropyl substituents on the benzyl group, combined with the amino and carboxylic acid functionalities, makes it a versatile intermediate for synthesizing more complex molecules.

The chemical structure of [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid can be described as a benzyl derivative featuring a chloro substituent at the para position and a cyclopropylamine side chain. This configuration imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The carboxylic acid group at one end of the molecule allows for further functionalization, making it a useful building block for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclopropyl moiety, in particular, has been recognized for its ability to enhance binding affinity and metabolic stability in drug candidates. This feature has led to its incorporation in various drug molecules targeting different disease pathways. The chloro substituent on the benzyl ring further contributes to the compound's reactivity, enabling diverse chemical transformations that can be exploited in synthetic chemistry.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate biological processes with high specificity and efficacy. [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid represents an intriguing candidate for such studies due to its structural complexity and functional diversity. Its potential applications span across various therapeutic areas, including oncology, neurology, and inflammation. The compound's ability to serve as a precursor for more complex derivatives makes it a valuable asset in drug discovery pipelines.

The synthesis of [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include the formation of the cyclopropylamine side chain, followed by benzyl chlorination and subsequent coupling with acetic acid derivatives. These synthetic routes showcase the importance of carefully selected reagents and catalysts to achieve high yields and purity levels. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to streamline these processes, ensuring scalability for industrial applications.

The pharmacological evaluation of [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid has revealed promising results in preclinical studies. Its interaction with biological targets suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, preliminary data indicate that this compound could interfere with signaling pathways relevant to cancer cell proliferation. Such findings underscore its potential as a lead compound for further optimization into a therapeutic agent.

In addition to its pharmacological significance, [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid also serves as a model system for studying molecular interactions at the atomic level. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to elucidate its binding mode with biological targets. These studies provide critical insights into how structural modifications can influence activity and selectivity, guiding future design strategies.

The future prospects of [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid are vast, particularly as drug discovery efforts continue to evolve towards more innovative approaches. Its unique structural features make it an attractive scaffold for developing next-generation therapeutics with improved pharmacokinetic profiles. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate its translation from laboratory research to clinical application.

In conclusion, [(4-Chloro-benzyl-cyclopropyl-amino]-acetic acid (CAS No.>1181696-85-4)> is a multifaceted compound with significant potential in pharmaceutical research. Its distinctive structure, coupled with promising preclinical results, positions it as a key intermediate in drug development. As our understanding of biological systems advances, compounds like this will continue to play a crucial role in addressing unmet medical needs.